N-Acetylisoleucine
N-Acetylisoleucine
N-Acetylisoleucine belongs to the class of organic compounds known as isoleucine and derivatives. Isoleucine and derivatives are compounds containing isoleucine or a derivative thereof resulting from reaction of isoleucine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. N-Acetylisoleucine is soluble (in water) and a weakly acidic compound (based on its pKa). N-Acetylisoleucine has been primarily detected in feces.
N-acetylisoleucine is an isoleucine derivative that is the N-acetyl derivative of isoleucine. It has a role as a human metabolite.
N-acetylisoleucine is an isoleucine derivative that is the N-acetyl derivative of isoleucine. It has a role as a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
19764-31-9
VCID:
VC20742027
InChI:
InChI=1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)
SMILES:
CCC(C)C(C(=O)O)NC(=O)C
Molecular Formula:
C8H15NO3
Molecular Weight:
173.21 g/mol
N-Acetylisoleucine
CAS No.: 19764-31-9
Cat. No.: VC20742027
Molecular Formula: C8H15NO3
Molecular Weight: 173.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Acetylisoleucine belongs to the class of organic compounds known as isoleucine and derivatives. Isoleucine and derivatives are compounds containing isoleucine or a derivative thereof resulting from reaction of isoleucine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. N-Acetylisoleucine is soluble (in water) and a weakly acidic compound (based on its pKa). N-Acetylisoleucine has been primarily detected in feces. N-acetylisoleucine is an isoleucine derivative that is the N-acetyl derivative of isoleucine. It has a role as a human metabolite. |
|---|---|
| CAS No. | 19764-31-9 |
| Molecular Formula | C8H15NO3 |
| Molecular Weight | 173.21 g/mol |
| IUPAC Name | 2-acetamido-3-methylpentanoic acid |
| Standard InChI | InChI=1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12) |
| Standard InChI Key | JDTWZSUNGHMMJM-UHFFFAOYSA-N |
| SMILES | CCC(C)C(C(=O)O)NC(=O)C |
| Canonical SMILES | CCC(C)C(C(=O)O)NC(=O)C |
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